Cas no 1187927-64-5 ((S)-1-Boc-amino-butyl-3-amine hydrochloride)

(S)-1-Boc-amino-butyl-3-amine hydrochloride structure
1187927-64-5 structure
Product Name:(S)-1-Boc-amino-butyl-3-amine hydrochloride
CAS No:1187927-64-5
MF:C9H21ClN2O2
MW:224.728241682053
MDL:MFCD08752569
CID:2604040
Update Time:2023-08-07

(S)-1-Boc-amino-butyl-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-BOC-AMINO-BUTYL-3-AMINE HYDROCHLORIDE
    • NE63229
    • tert-butyl (S)-(3-aminobutyl)carbamate hydrochloride
    • (S)-1-Boc-amino-butyl-3-amine hydrochloride
    • MDL: MFCD08752569
    • Inchi: 1S/C9H20N2O2.ClH/c1-7(10)5-6-11-8(12)13-9(2,3)4;/h7H,5-6,10H2,1-4H3,(H,11,12);1H/t7-;/m0./s1
    • InChI Key: CHJWJSGQPJFHRC-FJXQXJEOSA-N
    • SMILES: Cl.O(C(NCC[C@H](C)N)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 164
  • Topological Polar Surface Area: 64.4

(S)-1-Boc-amino-butyl-3-amine hydrochloride Pricemore >>

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eNovation Chemicals LLC
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